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Introduction

Apamin is a peptide neurotoxin consisting of 18 amino acids, originally isolated from the
venom of the honeybee (Apis mellifera).[1][2] It is a highly selective and potent blocker of
small-conductance calcium-activated potassium (SK) channels.[1][3] Specifically, apamin
primarily targets SK2 and SK3 channel subtypes, with lower affinity for SK1 channels.[1][2] Due
to its specific mechanism of action, apamin is a valuable pharmacological tool for investigating
the physiological roles of SK channels in regulating neuronal excitability, synaptic plasticity, and
various signaling pathways in the central nervous system.[2][4]

Mechanism of Action

Apamin exerts its effects by binding to SK channels, which are voltage-independent potassium
channels activated by intracellular calcium.[2] These channels play a crucial role in the
afterhyperpolarization (AHP) phase that follows an action potential, which in turn governs the
firing frequency of neurons.[1][4] By blocking SK channels, apamin reduces the medium AHP
(mAHP), leading to a decrease in the refractory period and an increase in neuronal excitability
and firing rate.[4][5] This modulation of neuronal firing patterns makes apamin a key compound
for studying processes such as learning and memory, where changes in synaptic strength and
neuronal firing are fundamental.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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